Cas no 67651-37-0 (3-HYDROXY-2',3',4',5'-TETRACHLOROBIPHENYL)

• Product Name: 3-HYDROXY-2',3',4',5'-TETRACHLOROBIPHENYL
• CAS No: 67651-37-0
• MF: C₁₂H₆Cl₄O
• MW: 307.987439632416
• CID: 966535
• PubChem ID: 171852
• Update Time: 2025-04-19

3-HYDROXY-2',3',4',5'-TETRACHLOROBIPHENYL Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXY-2',3',4',5'-TETRACHLOROBIPHENYL
• 3-(2,3,4,5-tetrachlorophenyl)phenol
• Phenol, 3-(2,3,4,5-tetrachlorophenyl)-
• 2',3',4',5'-Tetrachloro-3-hydroxybiphenyl
• 2',3',4',5'-tetrachloro-[1,1'-biphenyl]-3-ol
• CHEBI:34189
• [1,1'-Biphenyl]-3-ol, 2',3',4',5'-tetrachloro-
• DTXSID70217966
• Phenol, 3-phenyl-2',3',4',5'-tetrachloro-
• Q27115886
• 2',3',4',5'-tetrachlorobiphenyl-3-ol
• FNSUIQQZIUKGPW-UHFFFAOYSA-N
• 2',3',4',5'-Tetrachloro[1,1'-biphenyl]-3-ol #
• NS00003429
• 67651-37-0
• 2',3',4',5'-Tetrachloro-3-biphenylol

• Inchi： 1S/C12H6Cl4O/c13-9-5-8(10(14)12(16)11(9)15)6-2-1-3-7(17)4-6/h1-5,17H
• InChI Key： FNSUIQQZIUKGPW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C1C=CC=C(C=1)O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 305.91700
• Monoisotopic Mass: 305.917
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.532
• Boiling Point: 427.6°C at 760 mmHg
• Flash Point: 212.4°C
• Refractive Index: 1.638
• PSA: 20.23000
• LogP: 5.67280